Cas no 1807010-48-5 (4-Bromo-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 4-Bromo-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine
• CAS No: 1807010-48-5
• MF: C₇H₂BrF₅IN
• MW: 401.897970676422
• CID: 4861131
• Update Time: 2025-06-07

4-Bromo-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF5IN/c8-2-1-3(5(9)10)15-6(14)4(2)7(11,12)13/h1,5H
• InChI Key： VSSKBSPZEQFIPW-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C(=CC(C(F)F)=N1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine

Professional Introduction to 4-Bromo-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine (CAS No. 1807010-48-5)

4-Bromo-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine, with the CAS number 1807010-48-5, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of bromo, iodo, and difluoromethyl substituents, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The< strong>pyridine ring serves as the core structure of this compound, providing a stable aromatic framework that is conducive to further functionalization. The substitution pattern, particularly the combination of bromo and iodo atoms at specific positions, enhances its reactivity and makes it a versatile building block for medicinal chemists. The< strong>difluoromethyl and< strong>trifluoromethyl groups introduce electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets.

In recent years, there has been a growing interest in developing novel small-molecule inhibitors for various diseases, including cancer and inflammatory disorders. The< strong>4-Bromo-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine has been identified as a promising scaffold for designing new therapeutic agents due to its ability to engage with multiple biological pathways. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases and other enzymes involved in cancer progression.

The< strong>difluoromethyl group is particularly noteworthy as it is known to enhance metabolic stability and binding affinity in drug candidates. This feature has been exploited in the development of next-generation antiviral and anticancer drugs. Additionally, the< strong>iodo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are essential for constructing complex molecular architectures.

Recent advancements in computational chemistry have also facilitated the rational design of< strong>4-Bromo-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-based molecules. By leveraging molecular modeling techniques, researchers can predict the binding modes of these compounds to target proteins with high accuracy. This approach has led to the identification of novel pharmacophores and has accelerated the discovery process for new drug candidates.

The< strong>bromo substituent on the pyridine ring provides another point of modification, enabling chemists to introduce a wide range of functional groups through palladium-catalyzed reactions. This flexibility makes it an ideal candidate for library synthesis programs aimed at identifying bioactive molecules.

In clinical research, derivatives of this compound have shown promise in preclinical studies as potential treatments for various diseases. For example, some analogs have demonstrated anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Furthermore, their ability to modulate enzyme activity has opened up avenues for treating neurological disorders and metabolic diseases.

The synthesis of< strong>4-Bromo-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Advanced synthetic methodologies, including flow chemistry and microwave-assisted reactions, have been employed to improve efficiency and scalability. These techniques not only enhance productivity but also minimize waste generation, aligning with green chemistry principles.

The pharmaceutical industry continues to invest heavily in research related to heterocyclic compounds due to their vast potential in drug discovery. The< strong>4-Bromo-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine, with its unique structural attributes, is expected to remain a cornerstone in the development of innovative therapeutics.

In conclusion, 4-Bromo-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine (CAS No. 1807010-48-5) is a multifaceted compound with significant implications in pharmaceutical research. Its structural features enable diverse chemical modifications, making it a valuable tool for designing novel drug candidates targeting various diseases. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.